(S)-2-Amino-3-(4-fluorophenyl)-2-methylpropanoic acid
(S)-2-Amino-3-(4-fluorophenyl)-2-methylpropanoic acid
Brand Name:
Vulcanchem
CAS No.:
130855-57-1
VCID:
VC0111605
InChI:
InChI=1S/C10H12FNO2/c1-10(12,9(13)14)6-7-2-4-8(11)5-3-7/h2-5H,6,12H2,1H3,(H,13,14)/t10-/m0/s1
SMILES:
CC(CC1=CC=C(C=C1)F)(C(=O)O)N
Molecular Formula:
C10H12FNO2
Molecular Weight:
197.21 g/mol
(S)-2-Amino-3-(4-fluorophenyl)-2-methylpropanoic acid
CAS No.: 130855-57-1
Reference Standards
VCID: VC0111605
Molecular Formula: C10H12FNO2
Molecular Weight: 197.21 g/mol
| CAS No. | 130855-57-1 |
|---|---|
| Product Name | (S)-2-Amino-3-(4-fluorophenyl)-2-methylpropanoic acid |
| Molecular Formula | C10H12FNO2 |
| Molecular Weight | 197.21 g/mol |
| IUPAC Name | (2S)-2-amino-3-(4-fluorophenyl)-2-methylpropanoic acid |
| Standard InChI | InChI=1S/C10H12FNO2/c1-10(12,9(13)14)6-7-2-4-8(11)5-3-7/h2-5H,6,12H2,1H3,(H,13,14)/t10-/m0/s1 |
| Standard InChIKey | BBRMBENCQBOTHY-JTQLQIEISA-N |
| Isomeric SMILES | C[C@](CC1=CC=C(C=C1)F)(C(=O)O)N |
| SMILES | CC(CC1=CC=C(C=C1)F)(C(=O)O)N |
| Canonical SMILES | CC(CC1=CC=C(C=C1)F)(C(=O)O)N |
| PubChem Compound | 11593613 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume